Cas no 923595-78-2 (5-methoxyadamantan-2-amine)

• Product Name: 5-methoxyadamantan-2-amine
• CAS No: 923595-78-2
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 4323506
• PubChem ID: 59574132
• Update Time: 2025-10-25

5-methoxyadamantan-2-amine Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decan-2-amine, 5-methoxy-
• 5-methoxyadamantan-2-amine
• EN300-201070
• 923595-78-2
• SCHEMBL2716449

• Inchi： 1S/C11H19NO/c1-13-11-4-7-2-8(5-11)10(12)9(3-7)6-11/h7-10H,2-6,12H2,1H3
• InChI Key： AVCMRZFKXQGNGB-UHFFFAOYSA-N
• SMILES： C12CC3(OC)CC(CC(C3)C1N)C2

Computed Properties

• Exact Mass: 181.146664230Da
• Monoisotopic Mass: 181.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 5-methoxyadamantan-2-amine

Comprehensive Overview of 5-Methoxyadamantan-2-amine (CAS No. 923595-78-2): Properties, Applications, and Research Insights

5-Methoxyadamantan-2-amine (CAS No. 923595-78-2) is a structurally unique organic compound belonging to the adamantane family, a class of molecules renowned for their diamond-like rigidity and exceptional thermal stability. This derivative, featuring a methoxy group at the 5-position and an amine moiety at the 2-position of the adamantane core, has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties and potential applications. The adamantane scaffold, often referred to as a "molecular Lego block," is prized for its ability to enhance the bioavailability and metabolic stability of drug candidates, making 5-methoxyadamantan-2-amine a compelling subject for modern drug discovery.

In recent years, the scientific community has increasingly explored adamantane-based compounds for their role in addressing challenges such as drug resistance and targeted therapy. 5-Methoxyadamantan-2-amine stands out as a promising intermediate in the synthesis of neurologically active agents, particularly in the development of modulators for ion channels and neurotransmitter receptors. Researchers have investigated its potential in designing novel central nervous system (CNS) therapeutics, leveraging its lipophilic nature to cross the blood-brain barrier—a critical factor in treating neurodegenerative disorders like Alzheimer's and Parkinson's diseases. This aligns with growing public interest in "next-generation brain health supplements" and "neuroprotective compounds," topics frequently searched in academic and healthcare forums.

The compound's CAS No. 923595-78-2 serves as a universal identifier in chemical databases, ensuring precise tracking in regulatory and safety documentation. Analytical studies highlight its high purity synthesis routes, often involving catalytic hydrogenation or Grignard reactions, which are pivotal for industrial-scale production. Environmental and sustainability concerns have also driven innovations in greener synthesis methods for adamantane derivatives, with researchers optimizing solvent-free or microwave-assisted techniques to reduce waste—a trend reflecting broader searches for "eco-friendly chemical synthesis" and "green chemistry advancements."

Beyond pharmaceuticals, 5-methoxyadamantan-2-amine exhibits potential in materials science, particularly in the design of high-performance polymers and nanostructured coatings. Its rigid backbone contributes to thermal resistance, a property sought after in aerospace and electronics industries. This versatility has spurred discussions in "smart material innovation" circles, where users frequently query "heat-resistant polymer additives" or "advanced coating materials." Furthermore, the compound's fluorescence properties have been explored for bioimaging applications, offering non-invasive diagnostic tools—a hotspot in "precision medicine technologies" searches.

Quality control and standardization of CAS No. 923595-78-2 are critical for reproducible research. Advanced characterization techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography are routinely employed to verify its structural integrity. Such rigorous protocols address the rising demand for "certified reference materials" in peer-reviewed studies, a frequently searched term among analytical chemists. Additionally, computational modeling of 5-methoxyadamantan-2-amine has provided insights into its molecular docking behavior, aiding virtual screening pipelines—an area gaining traction due to interest in "AI-driven drug discovery."

In conclusion, 5-Methoxyadamantan-2-amine (CAS No. 923595-78-2) represents a multifaceted compound with cross-disciplinary relevance. Its applications span from cutting-edge therapeutics to innovative materials, resonating with contemporary scientific priorities and public curiosity about "future-proof chemicals." As research continues to unravel its full potential, this adamantane derivative is poised to play a pivotal role in addressing global health and technological challenges, making it a cornerstone of modern chemical innovation.